Cas no 802863-65-6 (Pyrazole, 3-amino-5-(p-amino phenyl)-)

• Product Name: Pyrazole, 3-amino-5-(p-amino phenyl)-
• CAS No: 802863-65-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 720504
• PubChem ID: 780877
• Update Time: 2025-04-19

Pyrazole, 3-amino-5-(p-amino phenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazole, 3-amino-5-(p-amino phenyl)-
• 3-AMINO-5-(P-AMINO PHENYL)-PYRAZOLE
• Pyrazole,3-amino-5-(p-amino phenyl)
• 5-(4-aminophenyl)-1H-pyrazol-3-amine
• 5-Amino-3-(p-aminophenyl)pyrazole
• AB06427
• 5-(4-Amino-phenyl)-1H-pyrazol-3-ylamine
• HMS1370M07
• 5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine
• 3-(4-aminophenyl)-1H-pyrazol-5-amine
• AKOS000546407
• 3-AMINO-5-(P-AMINOPHENYL)-PYRAZOLE
• 60706-60-7
• FT-0657397
• 802863-65-6
• AKOS015911033
• 5-(4-Aminophenyl)-2H-pyrazol-3-ylamine
• CS-0342219
• CBDivE_009462
• A832849
• FT-0692620
• 3-(4-Aminophenyl)-1H-pyrazol-5-amine, AldrichCPR
• MFCD00541340
• EN300-27783670
• ChemDiv2_000623

• Inchi： 1S/C9H10N4/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,10H2,(H3,11,12,13)
• InChI Key： YWRDVUFISVOFHY-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 0.8
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.72000
• LogP: 2.40350